Cas no 2229333-31-5 (methyl 5-(1-cyano-1-methylethyl)-2-hydroxybenzoate)

• Product Name: methyl 5-(1-cyano-1-methylethyl)-2-hydroxybenzoate
• CAS No: 2229333-31-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 6495677
• PubChem ID: 165616691
• Update Time: 2025-08-05

methyl 5-(1-cyano-1-methylethyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-cyano-1-methylethyl)-2-hydroxybenzoate
• EN300-1799465
• 2229333-31-5

• Inchi： 1S/C12H13NO3/c1-12(2,7-13)8-4-5-10(14)9(6-8)11(15)16-3/h4-6,14H,1-3H3
• InChI Key： LLBIIZWZUVABJK-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)OC)C(C#N)(C)C

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters